Cas no 2408964-06-5 (3-Buten-1-amine, 2-fluoro-, hydrochloride (1:1))

• Product Name: 3-Buten-1-amine, 2-fluoro-, hydrochloride (1:1)
• CAS No: 2408964-06-5
• MF: C₄H₉ClFN
• MW: 125.572363615036
• CID: 6074424
• PubChem ID: 165677441
• Update Time: 2025-10-29

3-Buten-1-amine, 2-fluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-amine, 2-fluoro-, hydrochloride (1:1)
• 2408964-06-5
• 2-fluorobut-3-en-1-amine hydrochloride
• EN300-7493883

• Inchi： 1S/C4H8FN.ClH/c1-2-4(5)3-6;/h2,4H,1,3,6H2;1H
• InChI Key： SQRMCRUQZDBPSA-UHFFFAOYSA-N
• SMILES： C(F)(CN)C=C.Cl

Computed Properties

• Exact Mass: 125.0407551g/mol
• Monoisotopic Mass: 125.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 44.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-Buten-1-amine, 2-fluoro-, hydrochloride (1:1)

Research Brief on 3-Buten-1-amine, 2-fluoro-, hydrochloride (1:1) (CAS: 2408964-06-5): Recent Advances and Applications

3-Buten-1-amine, 2-fluoro-, hydrochloride (1:1) (CAS: 2408964-06-5) is a fluorinated amine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorine atom and a reactive amine group, has shown promise in various applications, ranging from medicinal chemistry to drug discovery. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the development of targeted therapies and imaging agents.

One of the key areas of interest in recent research has been the compound's role in the synthesis of fluorinated analogs of biologically active molecules. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. The presence of the fluorine atom in 3-Buten-1-amine, 2-fluoro-, hydrochloride (1:1) makes it a valuable intermediate for the development of fluorinated pharmaceuticals. Recent publications have highlighted its use in the synthesis of fluorinated amino acids and peptides, which are critical components in the design of protease inhibitors and other therapeutic agents.

In addition to its applications in medicinal chemistry, 3-Buten-1-amine, 2-fluoro-, hydrochloride (1:1) has also been investigated for its potential in chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms and protein-ligand interactions. The fluorine atom serves as a useful NMR-active label, enabling detailed structural and dynamic studies of biomolecules. Recent work has demonstrated its utility in elucidating the binding modes of small molecules to therapeutic targets, providing insights that could inform the design of more effective drugs.

Another notable advancement is the exploration of this compound's role in the development of positron emission tomography (PET) imaging agents. Fluorine-18, a radioactive isotope of fluorine, is widely used in PET imaging due to its favorable nuclear properties. The incorporation of 3-Buten-1-amine, 2-fluoro-, hydrochloride (1:1) into radiolabeled probes has been investigated as a means to improve the pharmacokinetics and target specificity of imaging agents. Recent preclinical studies have shown promising results, suggesting its potential for clinical translation.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3-Buten-1-amine, 2-fluoro-, hydrochloride (1:1). Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing more efficient purification techniques. These improvements are critical for ensuring the compound's availability for further research and development. Additionally, ongoing studies are aimed at better understanding its metabolic fate and potential toxicity, which are essential considerations for its use in pharmaceutical applications.

In conclusion, 3-Buten-1-amine, 2-fluoro-, hydrochloride (1:1) (CAS: 2408964-06-5) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a focal point of ongoing investigations. As research continues to uncover its potential, this compound is poised to play a significant role in the development of next-generation therapeutics and imaging agents. Future studies will likely explore its utility in additional contexts, further expanding its impact on the field.